Cas no 203302-91-4 (1,1,1-Trifluoro-2-butanonecyanohydrin)

• Product Name: 1,1,1-Trifluoro-2-butanonecyanohydrin
• CAS No: 203302-91-4
• MF: C₅H₆F₃NO
• MW: 153.1024518013
• MDL: MFCD00236720
• CID: 909576
• PubChem ID: 2777073
• Update Time: 2025-04-19

1,1,1-Trifluoro-2-butanonecyanohydrin Chemical and Physical Properties

Names and Identifiers

• 1,1,1-TRIFLUORO-2-CYANO-2-BUTANOL PLEASE INQUIRE
• 1,1,1-Trifluoro-2-butanone cyanohydrin
• AKOS006229099
• 3,3,3-trifluoro-2-hydroxy-2-ethylpropiononitrile
• Butanenitrile, 2-hydroxy-2-(trifluoromethyl)-
• DTXSID70380361
• 2-Hydroxy-2-(trifluoromethyl)butyronitrile
• MFCD00236720
• 203302-91-4
• 2-hydroxy-2-(trifluoromethyl)butanenitrile
• SCHEMBL998630
• 1,1,1-Trifluoro-2-cyanobutan-2-ol
• 1,1,1-Trifluoro-2-butanonecyanohydrin

• MDL： MFCD00236720
• Inchi： 1S/C5H6F3NO/c1-2-4(10,3-9)5(6,7)8/h10H,2H2,1H3
• InChI Key： MFDZRGPBIWWYFA-UHFFFAOYSA-N
• SMILES： FC(C(C#N)(CC)O)(F)F

Computed Properties

• Exact Mass: 153.04
• Monoisotopic Mass: 153.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 206.6±40.0 ºC (760 Torr),
• Flash Point: 78.7±27.3 ºC,
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 44.02000
• LogP: 1.21338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols